5-(5-Chloro-2-methoxyphenyl)-2-hydroxypyridine, 95%
Overview
Description
5-(5-Chloro-2-methoxyphenyl)-2-hydroxypyridine, 95% (5-CMP-2-HOP-95%), is a synthetic compound commonly used for a variety of scientific research applications. It is a white crystalline solid that is soluble in water and ethanol, and it has a melting point of 165-167°C. 5-CMP-2-HOP-95% is an important compound in the fields of biochemistry and physiology, as it has a wide range of applications and can be used in many different laboratory experiments.
Scientific Research Applications
5-CMP-2-HOP-95% has a wide variety of scientific research applications. It is used as a reagent in the synthesis of various heterocyclic compounds, such as pyridines, pyrazines, and quinolines. It is also used as a reactant in the synthesis of various drugs and pharmaceuticals. Furthermore, it is used in the synthesis of various polymers and materials, such as polyurethane and polycarbonate. It is also used in the synthesis of various dyes and pigments, such as quinacridone and anthraquinone.
Mechanism of Action
The mechanism of action of 5-CMP-2-HOP-95% is not fully understood. However, it is believed to be related to its ability to form strong hydrogen bonds with various molecules. This allows it to interact with and react with various compounds, such as nucleophiles and electrophiles. Additionally, it is believed to be able to catalyze certain reactions, such as the synthesis of heterocyclic compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-CMP-2-HOP-95% are not well understood. However, it is believed to have a wide range of effects on the body, including the modulation of gene expression, the regulation of cell proliferation and differentiation, and the modulation of enzyme activity. Additionally, it is believed to have an effect on the immune system, as it has been found to suppress the production of certain cytokines.
Advantages and Limitations for Lab Experiments
The main advantage of 5-CMP-2-HOP-95% is its versatility. It can be used in a wide variety of laboratory experiments, such as the synthesis of heterocyclic compounds, the synthesis of drugs and pharmaceuticals, the synthesis of polymers and materials, and the synthesis of dyes and pigments. Additionally, it is relatively easy to obtain and it is relatively inexpensive.
The main limitation of 5-CMP-2-HOP-95% is its toxicity. It is considered to be a moderately toxic compound and it should be handled with care. Additionally, it is not very soluble in water, making it difficult to use in certain laboratory experiments.
Future Directions
There are many potential future directions for 5-CMP-2-HOP-95%. One potential direction is the development of new synthetic methods for the production of this compound. Additionally, further research is needed to better understand the biochemical and physiological effects of this compound. Furthermore, research is needed to explore the potential applications of this compound in the fields of drug and material synthesis. Finally, research is needed to explore the potential use of this compound in the development of new dyes and pigments.
Synthesis Methods
5-CMP-2-HOP-95% can be synthesized via a multi-step process. The first step involves the reaction of 5-chloro-2-methoxyphenol and 2-hydroxy-3-methylpyridine in the presence of an acid catalyst. This reaction produces a mixture of two compounds, 5-(5-chloro-2-methoxyphenyl)-2-hydroxypyridine (5-CMP-2-HOP) and 5-(5-chloro-2-methoxyphenyl)-3-methylpyridine (5-CMP-3-MP). The second step involves the purification of the mixture to obtain a product of 95% purity. This is done by recrystallization and filtration, followed by the addition of a small amount of anhydrous sodium sulfate.
properties
IUPAC Name |
5-(5-chloro-2-methoxyphenyl)-1H-pyridin-2-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10ClNO2/c1-16-11-4-3-9(13)6-10(11)8-2-5-12(15)14-7-8/h2-7H,1H3,(H,14,15) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WDBDBWFSZMLULZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)C2=CNC(=O)C=C2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10ClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60683010 | |
Record name | 5-(5-Chloro-2-methoxyphenyl)pyridin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60683010 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
235.66 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(5-Chloro-2-methoxyphenyl)-2-hydroxypyridine | |
CAS RN |
1111102-93-2 | |
Record name | 5-(5-Chloro-2-methoxyphenyl)-2(1H)-pyridinone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1111102-93-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-(5-Chloro-2-methoxyphenyl)pyridin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60683010 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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